Cas no 896327-74-5 (N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-4-methylbenzene-1-sulfonamide)

• Product Name: N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-4-methylbenzene-1-sulfonamide
• CAS No: 896327-74-5
• MF: C₁₉H₁₈FNO₅S₂
• MW: 423.478326320648
• CID: 6590028
• PubChem ID: 18574149
• Update Time: 2025-07-23

N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-4-methylbenzene-1-sulfonamide
• Benzenesulfonamide, N-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furanyl)ethyl]-4-methyl-
• SR-01000023036-1
• N-[2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methylbenzene-1-sulfonamide
• AKOS021695862
• AKOS002069424
• N-(2-((4-fluorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)-4-methylbenzenesulfonamide
• 896327-74-5
• F2569-0763
• SR-01000023036
• N-[2-(4-fluorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-4-methylbenzenesulfonamide

• Inchi： 1S/C19H18FNO5S2/c1-14-4-8-17(9-5-14)28(24,25)21-13-19(18-3-2-12-26-18)27(22,23)16-10-6-15(20)7-11-16/h2-12,19,21H,13H2,1H3
• InChI Key： PAFFLNJBPYJUHQ-UHFFFAOYSA-N
• SMILES： C1(S(NCC(S(C2=CC=C(F)C=C2)(=O)=O)C2=CC=CO2)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 423.06104318g/mol
• Monoisotopic Mass: 423.06104318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• Boiling Point: 599.3±60.0 °C(Predicted)
• pka: 9.72±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-4-methylbenzene-1-sulfonamide

Comprehensive Overview of N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-4-methylbenzene-1-sulfonamide (CAS No. 896327-74-5)

N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-4-methylbenzene-1-sulfonamide (CAS No. 896327-74-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This sulfonamide derivative features a fluorobenzenesulfonyl group and a furan-2-yl moiety, which contribute to its distinct chemical behavior. Researchers are particularly interested in its role as a potential intermediate in the synthesis of bioactive molecules, given the increasing demand for novel drug candidates in treating chronic diseases.

The compound's molecular structure, characterized by the presence of both sulfonamide and furan functional groups, makes it a subject of interest in medicinal chemistry. Recent studies highlight its relevance in targeting enzyme inhibition pathways, a hot topic in drug discovery. For instance, sulfonamide-based compounds are widely explored for their antibacterial and anti-inflammatory properties, aligning with the global focus on combating antibiotic resistance. The integration of a 4-fluorobenzenesulfonyl group further enhances its potential in designing selective inhibitors, a key area in precision medicine.

From a synthetic chemistry perspective, CAS No. 896327-74-5 exemplifies the growing trend of leveraging heterocyclic frameworks (furan rings) to improve drug-like properties such as solubility and metabolic stability. This aligns with the pharmaceutical industry's shift toward "beyond Rule of Five" (bRo5) molecules, which are larger and more complex than traditional small-molecule drugs. Such compounds are increasingly sought after for their ability to target previously undruggable proteins, a major focus in oncology and neurodegenerative disease research.

Environmental and regulatory considerations also play a role in the compound's applications. With the rise of green chemistry initiatives, researchers are investigating sustainable synthetic routes for sulfonamide derivatives like N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-4-methylbenzene-1-sulfonamide. Questions such as "How can sulfonamide synthesis be optimized for minimal waste?" or "What are the eco-friendly alternatives to traditional sulfonylation methods?" are frequently searched in academic and industrial circles, reflecting the demand for greener methodologies.

In analytical chemistry, the compound's detection and quantification are critical for quality control in manufacturing. Advanced techniques like HPLC-MS and NMR spectroscopy are often employed to characterize its purity and stability, topics frequently queried by quality assurance professionals. The inclusion of a fluorine atom in its structure also makes it a candidate for 19F-NMR studies, a powerful tool for probing molecular interactions in complex biological systems.

Looking ahead, the versatility of CAS No. 896327-74-5 positions it as a valuable building block in drug development pipelines. Its potential extends to areas like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two cutting-edge therapeutic modalities dominating recent literature. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in the intersection of synthetic chemistry and biomedical innovation.